N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C21H26N2O3S/c1-14(2)21(24)23-11-5-6-17-8-9-18(13-20(17)23)22-27(25,26)19-10-7-15(3)16(4)12-19/h7-10,12-14,22H,5-6,11H2,1-4H3
• InChI Key: DGQAEZIHZIPFIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C(C)C)C=C2)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide, also known as L-690,330, is a compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

Target of Action

Sulfonamides, a class of drugs to which this compound belongs, are known to inhibit the enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the production of folate, a vital component for bacterial DNA growth and cell division .

Mode of Action

The compound likely interacts with its target, dihydropteroate synthetase, by mimicking and replacing PABA, a substrate of the enzyme . This inhibits the formation of dihydrofolate and tetrahydrofolate, thereby disrupting bacterial DNA growth and cell division .

Biochemical Pathways

The compound affects the folate synthesis pathway in bacteria. By inhibiting dihydropteroate synthetase, it prevents the formation of dihydrofolate and tetrahydrofolate . These molecules are essential for the synthesis of thymidine, a nucleotide required for DNA replication. Thus, the compound’s action leads to the inhibition of bacterial growth and replication .

Pharmacokinetics

Sulfonamides, in general, are known to be well absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

The result of the compound’s action is the inhibition of bacterial growth and replication. By disrupting the folate synthesis pathway, the compound prevents the synthesis of thymidine, thereby inhibiting DNA replication and bacterial growth .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide in lab experiments is its high selectivity for PKC, which allows for the specific inhibition of PKC without affecting other cellular processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide. One area of research is the development of more potent and selective PKC inhibitors based on the structure of this compound. Another area of research is the investigation of the potential therapeutic applications of PKC inhibition by this compound in various diseases. Finally, the use of this compound as a tool for studying the role of PKC in cellular processes is an area of ongoing research.
Conclusion:
In conclusion, this compound is a compound that has been extensively studied for its potential use in scientific research. Its ability to selectively inhibit PKC has led to its investigation as a potential therapeutic agent in various diseases. Ongoing research on this compound will continue to shed light on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide involves the reaction of 1-isobutyryl-1,2,3,4-tetrahydroquinoline with 3,4-dimethylbenzenesulfonyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzenesulfonamide has been widely used in scientific research due to its ability to selectively inhibit the activity of protein kinase C (PKC). PKC is a family of enzymes that play a crucial role in regulating various cellular processes such as cell growth, differentiation, and apoptosis. The inhibition of PKC by this compound has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders.